4-(3,4-dimethoxyphenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C22H25N3O3S/c1-12-6-7-13(2)16(10-12)24-21(26)19-14(3)23-22(29)25-20(19)15-8-9-17(27-4)18(11-15)28-5/h6-11,20H,1-5H3,(H,24,26)(H2,23,25,29)
• InChI Key: QHMLBIUVYYRTDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(NC(=S)NC2C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

4-(3,4-dimethoxyphenyl)-N-(2,5-dimethylphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H25N3O3S and its molecular weight is 411.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Researchers have synthesized various derivatives of 1,2,3,4-tetrahydropyrimidine-2-thione, exploring their potential as biological agents. For instance, N-(4-chlorophenyl)-6-methyl-4-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide derivatives were synthesized and evaluated for their antimicrobial activities, showing significant inhibition against bacterial and fungal growth compared to standard drugs (Akbari et al., 2008).

• Another study focused on the synthesis of novel compounds derived from visnaginone and khellinone, leading to the development of heterocyclic compounds with analgesic and anti-inflammatory activities. These compounds were found to inhibit cyclooxygenase-1 and cyclooxygenase-2 (COX-1/COX-2), showcasing their potential in creating new therapeutic agents (Abu‐Hashem et al., 2020).

Material Science Applications

• In the field of material science, pyrimidine derivatives have been explored for their thermal and dielectric properties. For example, n-butyl 4-(3,4-dimethoxyphenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate crystals were grown and characterized, revealing their stability up to 150°C and potential for applications requiring specific dielectric properties (Vyas et al., 2013).

Structural and Spectroscopic Studies

• Structural analysis through X-ray diffraction and spectroscopic methods have been conducted on similar compounds to determine their molecular configurations and potential interactions. Such studies contribute to a deeper understanding of the compound's properties and how they might be modified for specific applications (Zavodnik et al., 2005).